4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine

• IUPAC Name: 4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine
• InChI: InChI=1S/C17H24N6/c1-11-10-12(2)19-17(18-11)23-8-6-22(7-9-23)16-13(3)14(4)20-15(5)21-16/h10H,6-9H2,1-5H3
• InChI Key: YBSDXODFWMPEGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=NC(=NC(=C3C)C)C)C
• Molecular Formula: C17H24N6
• Molecular Weight: 312.4 g/mol

Description

4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine (4-4DPTMP) is an organic compound that belongs to the class of pyrimidine derivatives. It is a relatively new compound that has been studied for its potential applications in a variety of fields, including medicine, chemistry, and biotechnology. 4-4DPTMP has been synthesized and studied in the laboratory and has shown promising results in a number of areas.

Mechanism of Action

The mechanism of action of 4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine is not fully understood. However, it is believed that it works by inhibiting the activity of enzymes involved in the biosynthesis of polyketides, as well as inhibiting the activity of cyclooxygenase-2 (COX-2). In addition, it has been suggested that 4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine may bind to acetylcholinesterase, thus inhibiting the breakdown of acetylcholine, a neurotransmitter.
Biochemical and Physiological Effects
4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that 4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine inhibits the growth of some cancer cell lines. In addition, it has been shown to inhibit the activity of enzymes involved in the biosynthesis of polyketides, as well as the activity of cyclooxygenase-2 (COX-2). It has also been shown to inhibit the breakdown of acetylcholine, a neurotransmitter.

Advantages and Limitations for Lab Experiments

The use of 4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine in laboratory experiments has a number of advantages. It is a relatively new compound, so there is still much to be discovered about its potential applications. In addition, it is relatively easy to synthesize and is relatively stable in solution, making it ideal for use in experiments. However, there are also some limitations to its use in laboratory experiments. It is a relatively new compound, so there is still much that is unknown about its mechanism of action and potential side effects. In addition, it is a relatively expensive compound, so it may not be feasible to use in large-scale experiments.

Future Directions

There are a number of potential future directions for 4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine. It could be further studied for its potential applications in cancer research and as a potential inhibitor of enzymes involved in the biosynthesis of polyketides and cyclooxygenase-2 (COX-2). It could also be studied for its potential applications in neurology, as it has been shown to inhibit the breakdown of acetylcholine, a neurotransmitter. In addition, it could be studied for its potential applications in drug design, as it could be used as a scaffold to create new compounds with desired properties. Finally, it could be studied for its potential applications in biotechnology, as it could be used to create new enzymes or proteins with desired properties.

Synthesis Methods

4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine can be synthesized using a variety of methods. The most commonly used methods are the Wittig reaction, the Ugi reaction, and the Suzuki coupling reaction. The Wittig reaction involves the formation of an alkylidene intermediate by reacting a phosphonium salt with an aldehyde or ketone. The Ugi reaction involves the condensation of four components (an aldehyde, an amine, a carboxylic acid, and an isocyanide) to form a four-component product. The Suzuki coupling reaction involves the use of a palladium catalyst to couple an aryl halide with an alkyl halide.

Scientific Research Applications

4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine has been studied for its potential applications in a variety of fields. It has been studied as a potential antifungal agent, as a potential inhibitor of enzymes involved in the biosynthesis of polyketides, and as a potential inhibitor of cyclooxygenase-2 (COX-2). It has also been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. In addition, 4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine has been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of some cancer cell lines.